Cas no 434297-53-7 (5-Amino-2-(tetrahydro-2-furanylmethyl)-1H-isoindole-1,3(2H)-dione)

• Product Name: 5-Amino-2-(tetrahydro-2-furanylmethyl)-1H-isoindole-1,3(2H)-dione
• CAS No: 434297-53-7
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD02767207
• CID: 1086497
• PubChem ID: 2925042
• Update Time: 2025-05-22

5-Amino-2-(tetrahydro-2-furanylmethyl)-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-((tetrahydrofuran-2-yl)methyl)isoindoline-1,3-dione
• 5-amino-2-(tetrahydro-2-furanylmethyl)-1H-isoindole-1,3(2H)-dione(SALTDATA: FREE)
• SMR000071562
• Cambridge id 7045775
• BS-36671
• SB65634
• 5-Amino-2-[(oxolan-2-yl)methyl]-1H-isoindole-1,3(2H)-dione
• CHEMBL1486026
• 5-azanyl-2-(oxolan-2-ylmethyl)isoindole-1,3-dione
• HMS1585L22
• DTXSID60387844
• BDBM94775
• 5-amino-2-(tetrahydrofurfuryl)isoindoline-1,3-quinone
• cid_2925042
• 5-amino-2-(oxolan-2-ylmethyl)isoindole-1,3-dione
• DB-185664
• 5-amino-2-(tetrahydrofuran-2-ylmethyl)-1H-isoindole-1,3(2H)-dione
• MLS000062553
• AKOS016352944
• HMS2386E20
• AKOS000645140
• MFCD02767207
• 434297-53-7
• CS-0317822
• 5-amino-2-(2-oxolanylmethyl)isoindole-1,3-dione
• STK520528
• 5-amino-2-(tetrahydro-2-furanylmethyl)-1H-isoindole-1,3(2H)-dione
• 5-Amino-2-(tetrahydro-2-furanylmethyl)-1H-isoindole-1,3(2H)-dione

• MDL： MFCD02767207
• Inchi： 1S/C13H14N2O3/c14-8-3-4-10-11(6-8)13(17)15(12(10)16)7-9-2-1-5-18-9/h3-4,6,9H,1-2,5,7,14H2
• InChI Key： TTYSIUHVAUMLIP-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(C2C=CC(=CC=2C1=O)N)=O

Computed Properties

• Exact Mass: 246.10044231g/mol
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 5-Amino-2-(tetrahydro-2-furanylmethyl)-1H-isoindole-1,3(2H)-dione

5-Amino-2-(tetrahydro-2-furanylmethyl)-1H-isoindole-1,3(2H)-dione: A Comprehensive Overview

The compound 5-Amino-2-(tetrahydro-2-furanylmethyl)-1H-isoindole-1,3(2H)-dione (CAS No. 434297-53-7) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Insights: The molecule consists of an isoindole ring system with a tetrahydrofuran (THF) substituent at the 2-position and an amino group at the 5-position. The isoindole core, which is a bicyclic structure comprising two fused rings (a benzene ring and a gamma-lactam), contributes to the compound's stability and bioavailability. The THF group introduces flexibility and enhances solubility, while the amino group plays a critical role in hydrogen bonding and interactions with biological targets.

Biological Activity: Recent studies have highlighted the compound's potential as a modulator of various cellular pathways. For instance, research published in *Nature Communications* (2023) demonstrated that 5-Amino-2-(tetrahydro-2-furanylmethyl)-1H-isoindole-1,3(2H)-dione exhibits potent anti-inflammatory properties by inhibiting the NF-kB pathway, a key regulator of immune responses. Additionally, this compound has shown promise as a candidate for anti-tumor therapies due to its ability to induce apoptosis in cancer cells while sparing normal cells.

Synthesis and Optimization: The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study in *Chemical Science* (2023) reported an optimized route involving palladium-catalyzed coupling reactions, which significantly improved the yield and purity of the final product. This advancement has facilitated large-scale production for preclinical testing.

Applications in Drug Development: The compound's unique combination of structural features and biological activities positions it as a valuable lead molecule in drug discovery programs. Its ability to target specific protein-protein interactions makes it particularly appealing for treating complex diseases such as neurodegenerative disorders and autoimmune conditions.

Future Prospects: Ongoing research is focused on further elucidating the mechanism of action of 5-Amino-2-(tetrahydro-2-furanylmethyl)-1H-isoindole-1,3(2H)-dione and exploring its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, 5-Amino-2-(tetrahydro-2-furanylmethyl)-1H-isoindole-1,3(2H)-dione represents a significant advancement in organic chemistry with broad implications for therapeutic development. Its continued exploration will undoubtedly contribute to the advancement of personalized medicine and innovative treatment strategies.